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For Researchers, Scientists, and Drug Development Professionals

Introduction

Direct Red 13, also known by its Colour Index name C.I. 22155, is a disazo dye that has been
primarily utilized in the textile and paper industries for its vibrant red hue and its ability to
directly bind to cellulosic fibers. While its industrial applications are well-documented, its
properties and potential biological interactions are of increasing interest to researchers in
toxicology, environmental science, and potentially, in the broader field of biomedical research.
This guide provides a comprehensive technical overview of Direct Red 13, synthesizing
available data on its chemical and physical properties, synthesis, applications, and, crucially, its
toxicological profile.

Core Molecular and Physical Properties

Direct Red 13 is a sodium salt of a complex aromatic sulfonic acid. Its key identifiers and
physicochemical properties are summarized in the table below.
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Property Value Reference
CAS Number 1937-35-5 [1]
Molecular Formula Cs2H22NeNa20752 [1]
Molecular Weight 712.66 g/mol [1]
Appearance Brown powder [1]

Good in water (yields a wine-

red solution), soluble in
Solubility ethanol and cellosolve,

insoluble in other organic

solvents.

The structure of Direct Red 13, characterized by two azo (-N=N-) linkages connecting aromatic
moieties, is fundamental to its color and dyeing properties.

Caption: Simplified workflow for the synthesis of Direct Red 13.

Industrial Applications

The primary application of Direct Red 13 is in the dyeing of cellulosic materials. Its linear
molecular structure and the presence of sulfonate groups contribute to its high affinity for
cellulose fibers, allowing for direct application without the need for a mordant.

o Textile Industry: Used for dyeing cotton, viscose, and other cellulosic fabrics. It is also used

for coloring paper and leather.

e Printing: Employed in direct printing on cotton and viscose fabrics.

Toxicological Profile and Safety Considerations

A critical aspect of this technical guide is the toxicological profile of Direct Red 13, which is of
paramount concern for researchers and professionals in drug development and environmental

science.
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According to the OEKO-TEX® ECO PASSPORT Restricted Substance List, C.l. Direct Red 13
(CAS 1937-35-5) is classified with the following toxicological properties:

o Carcinogenicity

o Developmental Toxicity
o Mutagenicity

e Persistence

» Reproductive Toxicity

It is important to note that while these classifications are provided by a reputable source in the
textile industry, publicly available, peer-reviewed in-depth toxicological studies specifically on
Direct Red 13 are scarce. Much of the available literature on the toxicology of "Red 13"
pertains to "Disperse Red 13," a different chemical entity. Therefore, caution must be exercised
when extrapolating data, and the classifications above should be considered the primary
source of toxicological concern.

The metabolism of azo dyes by azoreductases, present in various microorganisms including
human gut flora, can lead to the cleavage of the azo bond and the formation of aromatic
amines. Some of these aromatic amines are known to be carcinogenic. [2]

Safety and Handling

Given the toxicological classifications, strict adherence to safety protocols is mandatory when
handling Direct Red 13 powder.

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection. In case of insufficient ventilation, wear suitable respiratory equipment.

o Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood, to
minimize dust inhalation.

o Storage: Store in a tightly closed container in a dry and well-ventilated place.

» Disposal: Dispose of in accordance with local, state, and federal regulations.
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Analytical Methodologies

The detection and quantification of Direct Red 13 in various matrices, such as wastewater and
textiles, are crucial for regulatory compliance and research purposes. High-performance liquid
chromatography (HPLC) coupled with mass spectrometry (MS) is a powerful technique for the
analysis of azo dyes.

General Protocol for LC-MS/MS Analysis of Azo Dyes in
Water

This protocol is a general guideline and should be optimized and validated for the specific
matrix and instrumentation.

e Sample Preparation:

o For textile samples, an extraction step is necessary. A common method involves extracting
the dye from the textile using a solvent like methanol in an ultrasonic bath. [3] * Water
samples may be pre-concentrated using solid-phase extraction (SPE) to enhance
sensitivity.

o Chromatographic Separation:
o Column: A C18 reversed-phase column is typically used.

o Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
acetate or formic acid in water) and an organic solvent (e.g., methanol or acetonitrile) is
commonly employed.

o Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.
e Mass Spectrometric Detection:

o lonization: Electrospray ionization (ESI) in negative ion mode is often suitable for
sulfonated azo dyes like Direct Red 13.

o Detection: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer
provides high selectivity and sensitivity for quantification. Specific precursor-to-product ion
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transitions for Direct Red 13 would need to be determined.

Caption: A generalized workflow for the analysis of Direct Red 13.

Relevance to Biomedical and Drug Development
Professionals

Currently, there is no documented evidence of Direct Red 13 being used in biomedical
research, diagnostics, or as a therapeutic agent. Its significant toxicological profile, particularly
its potential carcinogenicity and mutagenicity, makes it an unlikely candidate for direct
application in drug development.

However, for researchers in these fields, understanding the properties of compounds like
Direct Red 13 is relevant for several reasons:

o Toxicology and Drug Safety: The study of the mechanisms of toxicity of azo dyes can provide
insights into the metabolic activation of pro-carcinogens and the structural motifs associated
with toxicity. This knowledge is valuable in the safety assessment of new drug candidates
that may contain similar structural features.

« Environmental Health: For scientists working on the environmental impact of
pharmaceuticals and other industrial chemicals, the study of persistent and toxic dyes like
Direct Red 13 serves as a relevant case study.

» Development of Probes and Assays: While Direct Red 13 itself is not a biological probe, the
chemistry of azo dyes is utilized in the design of certain reporter systems and pH indicators.
Understanding the fundamental properties of these dyes can inform the development of new
analytical tools.

Conclusion

Direct Red 13 is an industrially significant azo dye with well-defined applications in the textile
and paper industries. Its chemical and physical properties are well-characterized. However, for
the scientific research community, the most critical aspect of Direct Red 13 is its toxicological
profile. The classification of this dye as a potential carcinogen, mutagen, and reproductive
toxicant underscores the need for stringent safety measures during its handling and a thorough
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assessment of its environmental fate. While direct applications in biomedical science or drug
development have not been identified and are unlikely given its toxicity, the study of Direct Red
13 can contribute to a broader understanding of the toxicology of azo compounds and inform
the development of safer alternatives and more effective analytical and remediation strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to Direct Red 13 (C.I.
22155)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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